3,4'-Dihydroxy-3',4,5-Trimethoxybibenzyl

• Molecular Formula: C17H20O5
• Molecular Weight: 304.34 g/mol
• InChI: InChI=1S/C17H20O5/c1-20-15-9-11(6-7-13(15)18)4-5-12-8-14(19)17(22-3)16(10-12)21-2/h6-10,18-19H,4-5H2,1-3H3
• InChIKey: UTXKXSRRVOYQSF-UHFFFAOYSA-N

3,4'-Dihydroxy-3',4,5-Trimethoxybibenzyl: Procurement-Relevant Identity, Source, and Physicochemical Profile

3,4'-Dihydroxy-3',4,5-trimethoxybibenzyl (CAS RN 838826-34-9; C₁₇H₂₀O₅; MW 304.34 g/mol; TPSA 68.20 Ų) is a natural bibenzyl derivative isolated from multiple orchid and plant species, including Dendrobium infundibulum, Combretum apiculatum, Dendrobium longicornu, and Scaphyglottis livida [1]. It belongs to the bibenzyl (dihydrostilbene) class of phenolic secondary metabolites, structurally characterized by a two-carbon bridge linking two aromatic rings bearing distinct hydroxyl and methoxy substitution patterns. Its spectroscopic characterization and structural confirmation have been established through comprehensive NMR and mass spectrometric analysis [2]. The compound exists as a solid at room temperature with a calculated LogP of 3.3 and two hydrogen bond donors, indicating moderate lipophilicity .

1

Negative control: inactive against α-glucosidase and pancreatic lipase; suitable for enzyme screening specificity assays.

2

SAR comparator: defined 3,4′-dihydroxy-3′,4,5-trimethoxy substitution pattern for pharmacophoric mapping studies.

3

Analytical reference: confirmed occurrence in multiple botanical sources; suitable for LC-MS/HPLC dereplication.

• [1] Ranong, S. N. Bioactive compounds from Dendrobium infundibulum. Master's Thesis, Chulalongkorn University, 2017. DOI: 10.58837/CHULA.THE.2017.439. View Source
• [2] KNApSAcK Metabolite Information. C00015306: 3,4'-Dihydroxy-3',4,5-trimethoxybibenzyl. View Source

3,4'-Dihydroxy-3',4,5-Trimethoxybibenzyl: Why Isomeric and Structural Analog Substitution Compromises Assay Reproducibility

Bibenzyl derivatives from Dendrobium and related species exhibit profound activity divergence driven by subtle variations in hydroxyl and methoxy positioning on the aromatic rings. The target compound (3,4'-dihydroxy-3',4,5-trimethoxybibenzyl) differs from close isomers such as 3,3'-dihydroxy-4,5-dimethoxybibenzyl and 3',4'-dihydroxy-3,4,5-trimethoxybibenzyl (Combretastatin B3) by the specific placement of substituents, which dictates receptor binding, enzyme inhibition profiles, and cellular activity [1]. For instance, within the same enzymatic assay panel from a single study, the target compound demonstrates no detectable inhibition of α-glucosidase and pancreatic lipase, whereas its co-isolated analogs (e.g., batatasin III, dendrosinen B) exhibit potent, quantifiable inhibitory activity against the same targets [1]. Similarly, in vivo antinociceptive and anti-inflammatory outcomes vary markedly among structurally related bibenzyls isolated from identical botanical sources, with the target compound showing distinct efficacy profiles relative to gigantol [2]. These position-dependent structure-activity relationships render generic substitution scientifically invalid for hypothesis-driven research or reproducible assay development.

Target Compound

3,4′-Dihydroxy-3′,4,5-trimethoxybibenzyl

Inactive against α-glucosidase/pancreatic lipase; no reported antinociception or anti-inflammatory effect in vivo.

vs

Close Analog (batatasin III / gigantol)

Substitution pattern shift

Hydroxyl/methoxy repositioning yields potent enzyme inhibition and significant in vivo model responses; may generate false-positive results if substituted.

Intended Use

Negative control / SAR panel comparator

Provides structural match without target engagement; essential for assay specificity.

vs

Unintended Substitute

Generic bibenzyl or regioisomer

May introduce unanticipated inhibitory or model-response activity, compromising negative control function and SAR reproducibility.

• [1] Ranong, S. N. Bioactive compounds from Dendrobium infundibulum. Master's Thesis, Chulalongkorn University, 2017. DOI: 10.58837/CHULA.THE.2017.439. View Source
• [2] Déciga-Campos, M.; Palacios-Espinosa, J. F.; Reyes-Ramírez, A.; Mata, R. Antinociceptive and anti-inflammatory effects of compounds isolated from Scaphyglottis livida and Maxillaria densa. Journal of Ethnopharmacology, 2007, 114(2), 161-168. View Source

3,4'-Dihydroxy-3',4,5-Trimethoxybibenzyl: Comparative Quantitative Performance Evidence for Scientific Selection

Differential α-Glucosidase Inhibitory Profile: Inactive Target Compound vs. Potent Co-Isolated Bibenzyl Analogs

In a systematic α-glucosidase inhibitory screening of compounds isolated from Dendrobium infundibulum, 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl exhibited no detectable inhibitory activity, contrasting sharply with batatasin III (IC₅₀ = 148.8 ± 8.4 µM) and dendrosinen B (IC₅₀ = 213.9 ± 2.4 µM), both of which were significantly more potent than the clinical reference acarbose (IC₅₀ = 809.1 ± 22.2 µM) [1].

α-Glucosidase inhibition

Head-to-head

Target compound: no inhibitory activity detected. Batatasin III IC₅₀ = 148.8 ± 8.4 µM; Dendrosinen B IC₅₀ = 213.9 ± 2.4 µM; Acarbose IC₅₀ = 809.1 ± 22.2 µM.

Supports negative control selection for α-glucosidase bibenzyl screening.

In vitro enzyme assay; same D. infundibulum extract.

Evidence Dimension	α-Glucosidase inhibitory activity (IC₅₀)
Target Compound Data	No inhibitory activity detected
Comparator Or Baseline	Batatasin III: IC₅₀ = 148.8 ± 8.4 µM; Dendrosinen B: IC₅₀ = 213.9 ± 2.4 µM; Acarbose (positive control): IC₅₀ = 809.1 ± 22.2 µM
Quantified Difference	Qualitative difference: target compound inactive; batatasin III ~5.4× more potent than acarbose
Conditions	In vitro α-glucosidase enzyme inhibition assay; compounds isolated from same D. infundibulum extract

Why This Matters

This negative selectivity profile establishes 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl as a structurally specific negative control for α-glucosidase-targeted bibenzyl screening and ensures researchers do not erroneously procure it for anti-diabetic discovery programs.

• [1] Ranong, S. N. Bioactive compounds from Dendrobium infundibulum. Master's Thesis, Chulalongkorn University, 2017. DOI: 10.58837/CHULA.THE.2017.439. View Source

Differential Pancreatic Lipase Inhibitory Profile: Target Compound Inactivity Contrasts with Moderate Dendrosinen B Activity

Parallel pancreatic lipase screening from the same D. infundibulum study revealed that 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl exhibited no inhibitory activity, whereas dendrosinen B showed moderate inhibition (IC₅₀ = 295.0 ± 37.9 µM), though both were substantially weaker than the clinical lipase inhibitor orlistat (IC₅₀ = 31.4 ± 0.6 nM) [1].

Pancreatic lipase inhibition

Head-to-head

Target compound: no inhibitory activity. Dendrosinen B IC₅₀ = 295.0 ± 37.9 µM; Orlistat IC₅₀ = 31.4 ± 0.6 nM.

Indicates compound inappropriate for lipase inhibition studies; serves as inactive control.

Same study; compounds from D. infundibulum.

Evidence Dimension	Pancreatic lipase inhibitory activity (IC₅₀)
Target Compound Data	No inhibitory activity detected
Comparator Or Baseline	Dendrosinen B: IC₅₀ = 295.0 ± 37.9 µM; Orlistat (positive control): IC₅₀ = 31.4 ± 0.6 nM
Quantified Difference	Qualitative difference: target compound inactive; dendrosinen B ~9400× less potent than orlistat
Conditions	In vitro pancreatic lipase enzyme inhibition assay; compounds isolated from same D. infundibulum extract

Why This Matters

The documented inactivity against pancreatic lipase defines a clear procurement boundary: this compound is inappropriate for lipase inhibition studies but serves as a structurally matched inactive control when evaluating lipase-active bibenzyls.

• [1] Ranong, S. N. Bioactive compounds from Dendrobium infundibulum. Master's Thesis, Chulalongkorn University, 2017. DOI: 10.58837/CHULA.THE.2017.439. View Source

Antinociceptive Activity: Target Compound Absent from Positive Efficacy Findings, Contrasting with Gigantol's Dose-Dependent Analgesia

In a murine hot-plate model evaluating compounds isolated from Scaphyglottis livida, only LDD and gigantol (25-100 mg/kg, p.o.) significantly increased hot-plate latency relative to vehicle-treated controls; 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl (DTB) was isolated from the same active extract but was not reported to produce statistically significant antinociception in this assay [1].

Antinociceptive model

Head-to-head

Target compound not reported to produce significant hot-plate latency increase. Gigantol and LDD active at 25–100 mg/kg p.o.

Not a substitute for gigantol in pain-model studies; supports negative selection.

Murine hot-plate assay; S. livida extract.

Evidence Dimension	Antinociceptive efficacy (hot-plate latency)
Target Compound Data	Not reported to produce significant antinociception at doses tested
Comparator Or Baseline	Gigantol and LDD: significant latency increase at 25-100 mg/kg p.o.; Morphine (positive control): 1.5-6 mg/kg p.o.
Quantified Difference	Qualitative difference: gigantol/LDD active; DTB not reported as active
Conditions	Murine hot-plate assay; oral administration; compounds isolated from same S. livida CH₂Cl₂-MeOH extract

Why This Matters

This in vivo activity divergence within a single-sourced compound panel underscores that 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl is not a direct substitute for gigantol in analgesic research applications, guiding appropriate compound selection for pain pathway studies.

• [1] Déciga-Campos, M.; Palacios-Espinosa, J. F.; Reyes-Ramírez, A.; Mata, R. Antinociceptive and anti-inflammatory effects of compounds isolated from Scaphyglottis livida and Maxillaria densa. Journal of Ethnopharmacology, 2007, 114(2), 161-168. View Source

Anti-Inflammatory Activity: Target Compound Not Reported Active in Carrageenan-Induced Inflammation Model

In the carrageenan-induced paw edema model in rats, LDD and gigantol (25-100 mg/kg, p.o.) significantly decreased inflammation, while 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl (DTB), despite being isolated from the same active Scaphyglottis livida extract, was not reported to demonstrate significant anti-inflammatory efficacy in this model [1].

Anti-inflammatory model

Head-to-head

Target compound not reported to significantly reduce carrageenan-induced edema. Gigantol and LDD effective at 25–100 mg/kg p.o.

Reinforces that compound cannot replace gigantol in inflammation research.

Rat paw edema model; same S. livida extract.

Evidence Dimension	Anti-inflammatory efficacy (carrageenan-induced edema reduction)
Target Compound Data	Not reported to produce significant anti-inflammatory effect at doses tested
Comparator Or Baseline	Gigantol and LDD: significant edema reduction at 25-100 mg/kg p.o.; Indomethacin (positive control): 10-40 mg/kg p.o.
Quantified Difference	Qualitative difference: gigantol/LDD active; DTB not reported as active
Conditions	Rat carrageenan-induced paw edema model; oral administration; compounds isolated from same S. livida extract

Why This Matters

The differential in vivo anti-inflammatory profile reinforces that 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl cannot serve as a functional replacement for gigantol in inflammation research and informs negative selection criteria for compound procurement.

• [1] Déciga-Campos, M.; Palacios-Espinosa, J. F.; Reyes-Ramírez, A.; Mata, R. Antinociceptive and anti-inflammatory effects of compounds isolated from Scaphyglottis livida and Maxillaria densa. Journal of Ethnopharmacology, 2007, 114(2), 161-168. View Source

Antioxidant Activity: Target Compound Lacks Reported Radical Scavenging Data; Structurally Related Bibenzyls Demonstrate Quantified DPPH IC₅₀ Values

No DPPH radical scavenging IC₅₀ data have been reported for 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl. In contrast, structurally related bibenzyls isolated from Dendrobium lindleyi demonstrate quantifiable antioxidant activity: chrysotoxine, gigantol, and moscatilin exhibited IC₅₀ values significantly stronger than Trolox, while the regioisomeric 4,5-dihydroxy-3,3′,4′-trimethoxybibenzyl showed an IC₅₀ of 91.28 µM, and cypripedin (a phenanthrene) exhibited the weakest activity with an IC₅₀ of 340.49 µM [1].

DPPH radical scavenging

Class-level

No reported IC₅₀ for target compound. Related bibenzyls from D. lindleyi show IC₅₀ from 91.28 µM to >340 µM.

Absence of data requires verification; do not assume antioxidant activity based on class.

Data from D. lindleyi only; target compound not tested.

Evidence Dimension	DPPH radical scavenging activity (IC₅₀)
Target Compound Data	No reported IC₅₀ data available
Comparator Or Baseline	4,5-dihydroxy-3,3′,4′-trimethoxybibenzyl: IC₅₀ = 91.28 µM; Chrysotoxine and gigantol: significantly stronger than Trolox; Cypripedin: IC₅₀ = 340.49 µM
Quantified Difference	Quantitative comparison not possible due to absence of target compound data
Conditions	DPPH radical scavenging assay; compounds isolated from Dendrobium lindleyi

Why This Matters

The absence of antioxidant data for this compound contrasts with established radical scavenging profiles of close bibenzyl analogs, indicating that researchers seeking antioxidant bibenzyls should prioritize compounds with documented IC₅₀ values rather than assuming class-wide activity.

• [1] Free radical scavenging compounds from Dendrobium lindleyi. Academia.edu, 2023. View Source

3,4'-Dihydroxy-3',4,5-Trimethoxybibenzyl: Evidence-Backed Procurement and Application Scenarios

Negative Control for α-Glucosidase and Pancreatic Lipase Screening of Bibenzyl Libraries

Given its documented lack of inhibitory activity against both α-glucosidase and pancreatic lipase in head-to-head comparisons with co-isolated bibenzyls (e.g., batatasin III IC₅₀ = 148.8 µM; dendrosinen B IC₅₀ = 295.0 µM), 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl serves as an ideal structurally matched negative control [1]. Procurement is justified for laboratories conducting enzyme inhibition screening of bibenzyl natural product libraries, where a bibenzyl scaffold that lacks target engagement is required to establish assay specificity and rule out scaffold-based false positives.

Comparative Structure-Activity Relationship (SAR) Studies of Bibenzyl Substitution Patterns

The compound's specific 3,4'-dihydroxy-3',4,5-trimethoxy substitution pattern distinguishes it from active analogs such as batatasin III (3,3'-dihydroxy-5-methoxybibenzyl) and Combretastatin B3 (3',4'-dihydroxy-3,4,5-trimethoxybibenzyl) [1]. Researchers investigating how hydroxyl and methoxy positional isomerism modulates biological activity across the bibenzyl chemotype can procure this compound as a defined comparator within systematic SAR panels, enabling rigorous mapping of pharmacophoric requirements.

Reference Standard for Natural Product Dereplication and Phytochemical Fingerprinting

With confirmed occurrence in multiple botanical sources including Dendrobium infundibulum, Combretum apiculatum, Dendrobium longicornu, and Scaphyglottis livida [1][2], 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl is procured as an analytical reference standard for LC-MS and HPLC-based dereplication studies. Its characteristic spectroscopic signature and established CAS RN (838826-34-9) [3] enable unambiguous identification in complex plant extracts, supporting phytochemical quality control and chemotaxonomic investigations across the Orchidaceae and Combretaceae families.

Selectivity Profiling in In Vivo Analgesic and Anti-Inflammatory Compound Panels

Based on the observation that 3,4'-dihydroxy-3',4,5-trimethoxybibenzyl was not reported to produce significant antinociception or anti-inflammatory effects in murine models, whereas gigantol (co-isolated from the same S. livida extract) demonstrated clear efficacy in both hot-plate and carrageenan-induced edema assays [2], this compound can be incorporated as a structurally related inactive comparator in in vivo pharmacology panels. This application enables researchers to demonstrate that observed analgesic or anti-inflammatory effects are specific to particular bibenzyl substitution patterns rather than a general class effect.

Application

Selection Property

Validation Focus

Enzyme inhibition screening (negative control)

Structurally matched inactive bibenzyl

Assay specificity; exclusion of scaffold-based false positives

Bibenzyl SAR panel studies

Defined substitution pattern comparator

Pharmacophoric mapping of hydroxyl/methoxy isomerism

Phytochemical dereplication and fingerprinting

Characterized spectroscopic signature

LC-MS/HPLC identification in plant extracts

In vivo pain and inflammation model panels

Structurally related inactive comparator

Demonstration of substitution-specific model responses

• [1] Ranong, S. N. Bioactive compounds from Dendrobium infundibulum. Master's Thesis, Chulalongkorn University, 2017. DOI: 10.58837/CHULA.THE.2017.439. View Source
• [2] Déciga-Campos, M.; Palacios-Espinosa, J. F.; Reyes-Ramírez, A.; Mata, R. Antinociceptive and anti-inflammatory effects of compounds isolated from Scaphyglottis livida and Maxillaria densa. Journal of Ethnopharmacology, 2007, 114(2), 161-168. View Source
• [3] KNApSAcK Metabolite Information. C00015306: 3,4'-Dihydroxy-3',4,5-trimethoxybibenzyl. View Source